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Compound of Interest

Compound Name: 2-Isopropyl-6-propylphenol

Cat. No.: B024158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding 2-Isopropyl-6-
propylphenol
2-Isopropyl-6-propylphenol (CAS No. 74663-48-2) is a substituted phenolic compound with

growing interest in various research and development sectors.[1][2] Structurally, it is a phenol

molecule with isopropyl and propyl groups at positions 2 and 6, respectively. This substitution

pattern influences its chemical reactivity, solubility, and biological activity. As with many

phenolic compounds, it is crucial to understand its properties and associated hazards to ensure

safe handling and storage, thereby maintaining experimental integrity and personnel safety.

This document provides a detailed guide to the appropriate procedures for handling and storing

2-Isopropyl-6-propylphenol in a laboratory setting.

Chapter 1: Hazard Identification and Risk
Assessment
A thorough understanding of the potential hazards is the foundation of safe laboratory practice.

2-Isopropyl-6-propylphenol is classified with the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[3]

Skin Corrosion/Irritation: Causes skin irritation.[3]
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Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]

Given these hazards, a comprehensive risk assessment should be conducted before any new

experimental protocol involving this compound is initiated. This assessment should consider

the quantities being used, the nature of the procedures (e.g., heating, aerosolizing), and the

potential for exposure.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Isopropyl-6-propylphenol is
provided in the table below. Understanding these properties is essential for safe handling and

storage.

Property Value Source

CAS Number 74663-48-2 [1][2][4]

Molecular Formula C₁₂H₁₈O [3][4][5]

Molecular Weight 178.27 g/mol [3]

Appearance Clear Colourless Oil [2]

Density 0.951 g/cm³

Chapter 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, incorporating both engineering controls and appropriate

PPE, is critical when working with 2-Isopropyl-6-propylphenol.

Engineering Controls: The First Line of Defense
The primary engineering control for handling this compound is a properly functioning chemical

fume hood. All procedures that may generate vapors, mists, or aerosols should be performed

within a fume hood to minimize inhalation exposure. For general storage, a well-ventilated area

is sufficient.
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Personal Protective Equipment (PPE): The Essential
Barrier
The selection of appropriate PPE is dictated by the potential routes of exposure. The following

table outlines the recommended PPE for handling 2-Isopropyl-6-propylphenol.

PPE Category Specification Rationale

Hand Protection

Wear chemical-resistant

gloves. Butyl rubber or

neoprene gloves are

recommended for handling

phenolic compounds.

Protects against skin irritation

and absorption.

Eye and Face Protection

Safety glasses with side

shields are mandatory. A face

shield should be worn in

situations with a higher risk of

splashing.

Protects against serious eye

irritation.

Skin and Body Protection

A laboratory coat should be

worn at all times. Closed-toe

shoes are required.

Prevents incidental skin

contact.

Respiratory Protection

Generally not required when

working in a fume hood. If

engineering controls are not

sufficient, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary.

Protects against respiratory

tract irritation.

Chapter 3: Safe Handling Protocols
Adherence to standardized protocols is paramount for minimizing risks. The following protocols

are designed to provide a framework for the safe handling of 2-Isopropyl-6-propylphenol.

General Handling Procedures
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Preparation: Before starting any work, ensure that the chemical fume hood is operational

and that all necessary PPE is readily available and in good condition.

Dispensing: When transferring or dispensing the compound, do so slowly and carefully to

avoid splashing.

Heating: If heating is required, use a well-controlled heating mantle or water bath within a

fume hood. Avoid open flames.

Housekeeping: Keep the work area clean and uncluttered. Clean up any minor drips or spills

immediately.

End of Work: After completing work, decontaminate the work area and any equipment used.

Wash hands thoroughly with soap and water.

Spill Response Protocol
In the event of a spill, a calm and methodical response is crucial. The following diagram

outlines the general workflow for responding to a spill of 2-Isopropyl-6-propylphenol.

Immediate Actions Spill Cleanup Post-Cleanup

Alert others in the area Evacuate the immediate area
(if necessary) Assess the spill size and risk Don appropriate PPE

(gloves, goggles, lab coat)
Contain the spill with
absorbent material Absorb the spilled liquid Collect contaminated material

into a labeled waste container
Decontaminate the spill area

with soap and water
Dispose of waste as

hazardous chemical waste
Report the incident to the

lab supervisor/safety officer

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Isopropyl-6-propylphenol spill.

Chapter 4: Storage Procedures
Proper storage is essential for maintaining the stability and integrity of 2-Isopropyl-6-
propylphenol, as well as for ensuring the safety of the laboratory environment.

Storage Conditions
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Temperature: Store in a refrigerator at 2-8°C.

Light: Protect from light by storing in an amber or opaque container.

Container: Keep the container tightly closed to prevent contamination and evaporation.

Location: Store in a designated and clearly labeled area for hazardous chemicals.

Chemical Incompatibilities
To prevent hazardous reactions, 2-Isopropyl-6-propylphenol should be stored separately

from incompatible materials. The following diagram illustrates the key incompatibilities for

phenolic compounds.

2-Isopropyl-6-propylphenol

Incompatible Materials

2-Isopropyl-6-propylphenol

Strong Oxidizing Agents
(e.g., nitric acid, peroxides)

Violent Reaction

Strong Bases
(e.g., sodium hydroxide)

Exothermic Reaction

Reactive Metals
(e.g., aluminum, magnesium)

Corrosion

Click to download full resolution via product page

Caption: Chemical incompatibilities for phenolic compounds.

Chapter 5: Waste Disposal
All waste materials contaminated with 2-Isopropyl-6-propylphenol, including empty

containers, used PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste. Follow your institution's specific guidelines for hazardous waste disposal. Do not

dispose of this chemical down the drain or in the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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